Cas no 15397-33-8 (Benzenepropanal, b-oxo-)

• Product Name: Benzenepropanal, b-oxo-
• CAS No: 15397-33-8
• MF: C₉H₈O₂
• MW: 148.158622741699
• CID: 120952
• PubChem ID: 294433
• Update Time: 2025-04-18

Benzenepropanal, b-oxo- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanal, b-oxo-
• 3-Oxo-3-phenylpropanal
• 3-OXO-3-PHENYL-PROPIONALDEHYDE
• 1-phenyl-2-formylethan-1-one
• 3-phenyl-3-oxopropanal
• AC1L6LWG
• Acetaldehyde,benzoyl- (6CI,7CI,8CI)
• AG-E-01778
• benzoyl acetaldehyde
• benzoylacetic aldehyde
• benzoylethanal
• b-Oxobenzenepropanal
• CHEMBL483270
• CTK4C8058
• SCHEMBL305090
• HCSDAMGBOVWGEO-UHFFFAOYSA-N
• ZB0539
• LS-13592
• benzoylacetaldehyde
• AKOS009234352
• 15397-33-8
• DTXSID30303854

• MDL： MFCD09750143
• Inchi： 1S/C9H8O2/c10-7-6-9(11)8-4-2-1-3-5-8/h1-5,7H,6H2
• InChI Key： HCSDAMGBOVWGEO-UHFFFAOYSA-N
• SMILES： O=C(CC=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 148.05244
• Monoisotopic Mass: 148.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14